methyl 4-(N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]sulfamoyl]benzoate
• InChI: InChI=1S/C15H17NO5S2/c1-10-7-8-22-14(10)13(17)9-16-23(19,20)12-5-3-11(4-6-12)15(18)21-2/h3-8,13,16-17H,9H2,1-2H3
• InChI Key: YQMCIHQHNYEAMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC)O
• Molecular Formula: C15H17NO5S2
• Molecular Weight: 355.4 g/mol

Description

“Methyl 4-(N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)sulfamoyl)benzoate” is a chemical compound with the molecular formula C15H17NO5S2 and a molecular weight of 355.42. It contains a total of 41 bonds, including 24 non-H bonds, 14 multiple bonds, 7 rotatable bonds, 3 double bonds, 11 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 ester (aromatic), 1 hydroxyl group, 1 secondary alcohol, and 1 sulfonamide.

Molecular Structure Analysis

The compound contains a thiophene ring, which is a five-membered ring made up of one sulfur atom. It also includes a benzoate ester and a sulfamoyl group.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study explored the synthesis and characterization of new quinazolines as potential antimicrobial agents, illustrating the methodology for creating compounds with potential applications in combating bacterial and fungal infections (Desai, Shihora, & Moradia, 2007).

Photophysical Properties Investigation

Research on "Methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate" variants investigated their photophysical properties, demonstrating how modifications in molecular structure can significantly affect luminescence properties, which could have implications for materials science and optical applications (Kim et al., 2021).

Corrosion Inhibition in Mild Steel

Another study focused on the theoretical synthesis of compounds similar in structure for use as inhibitors against corrosion of mild steel in acidic media, highlighting the potential application of such compounds in protecting industrial materials (Arrousse et al., 2021).

Chemical Synthesis and Characterization

Research on the synthesis and structural characterization of novel olefinic-centered macroacyclic compounds, involving tetrasubstituted 4-hydroxybenzoic acid fragments, provides insights into the complex chemical synthesis processes and their potential applications in developing new materials or chemical entities (Er, Değirmencioğlu, & Tahtaci, 2015).